(1R,5S)-8-((2,5-dimethoxyphenyl)sulfonyl)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane
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Description
(1R,5S)-8-((2,5-dimethoxyphenyl)sulfonyl)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C20H24N2O5S and its molecular weight is 404.48. The purity is usually 95%.
BenchChem offers high-quality (1R,5S)-8-((2,5-dimethoxyphenyl)sulfonyl)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1R,5S)-8-((2,5-dimethoxyphenyl)sulfonyl)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octane including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Selective Oxidation of Sulfides : A study discusses the formation of bromine-addition complexes with pyridine and quinoline, useful for selective oxidation of sulfides to sulfoxides, a process relevant to the compound (Ōae et al., 1966).
- Chiral Auxiliary in Asymmetric Synthesis : Research indicates that enantiomerically pure bicyclic pyrrolidine derivatives, related to the compound, have been used as efficient chiral auxiliaries in Michael-type reactions (Martens & Lübben, 1991).
- Structural Studies : A study focusing on the structure of a related compound, (1R,3S,5R,6S)-6-acetoxy-3-(4-methylphenylsulfonyloxy)tropane, provides insights into the conformational aspects of these molecules (Yang et al., 2008).
Applications in Organic Synthesis
- Synthesis of Pyridine Derivatives : A research paper describes the conversion of 6,8-dioxabicyclo[3.2.1]octanes into 2,6-disubstituted pyridine derivatives, highlighting the utility of bicyclic structures in organic synthesis (Jun et al., 1993).
- Polysaccharide Synthesis : The synthesis of polysaccharides involving bicyclic structures similar to the compound of interest has been reported, showcasing the relevance of these compounds in polymer chemistry (Okada et al., 1982; 1983).
- Catalytic Applications : Studies have explored the use of related bicyclic structures as catalysts in the synthesis of various organic compounds, demonstrating their potential in catalysis (Patil et al., 2021; Shirini et al., 2015; 2017).
properties
IUPAC Name |
8-(2,5-dimethoxyphenyl)sulfonyl-3-pyridin-4-yloxy-8-azabicyclo[3.2.1]octane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-25-17-5-6-19(26-2)20(13-17)28(23,24)22-14-3-4-15(22)12-18(11-14)27-16-7-9-21-10-8-16/h5-10,13-15,18H,3-4,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFDDNHWJMQMGNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)N2C3CCC2CC(C3)OC4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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